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Get Quote

Introduction: AD-mix-alpha (AD-mix-α) is a commercially available, pre-packaged reagent

mixture that facilitates the Sharpless Asymmetric Dihydroxylation (AD) of alkenes.[1][2][3] This

powerful transformation enables the enantioselective synthesis of vicinal diols, which are

crucial chiral intermediates in the development of pharmaceuticals, natural products, and other

biologically active molecules.[1][2] Developed by K. Barry Sharpless, this method provides a

reliable and predictable route to specific stereoisomers, with AD-mix-alpha specifically yielding

S,S-configured diols.[1][4] This guide provides an in-depth overview of the physical and

chemical properties of AD-mix-alpha, detailed experimental protocols, and the underlying

reaction mechanism.

Composition and Physical Properties
AD-mix-alpha is not a single compound but a stable, heterogeneous mixture of four key

components. Each component plays a critical role in the catalytic cycle of the asymmetric

dihydroxylation reaction.[5][6][7]

Table 1: Composition of AD-mix-alpha
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Component Chemical Formula Role in Reaction Typical Weight %

Potassium

Ferricyanide
K₃Fe(CN)₆

Stoichiometric re-

oxidant; regenerates

the Os(VIII) catalyst.

[1][5][8]

~70%

Potassium Carbonate K₂CO₃

Base; maintains the

alkaline pH required

for an accelerated

reaction rate.[1][5]

~29.5%

(DHQ)₂PHAL C₄₈H₅₄N₆O₄

Chiral Ligand;

coordinates to the

osmium center to

induce

enantioselectivity.[1]

[5]

~0.5%

Potassium Osmate

Dihydrate
K₂OsO₂(OH)₄

Osmium source;

provides the osmium

tetroxide catalyst in

situ.[1][5]

~0.1%

Note: The exact proportions can vary slightly by manufacturer but are typically around the

values listed. One formulation specifies 480 g/kg K₂CO₃, 327 g/kg K₃Fe(CN)₆, 18.2 g/kg

K₂OsO₄·2H₂O, and 5.52 g/kg (DHQ)₂PHAL.[1]

Table 2: Physical and Chemical Properties of AD-mix-alpha
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Property Value

Appearance Light beige to orange solid powder.[9][10][11]

Molecular Formula
C₄₈H₅₄N₆O₄·x(K₂CO₃)·x(K₂OsO₄·2H₂O)·x(K₃Fe(

CN)₆)[1][9]

Molecular Weight

The molecular weight of the primary chiral

ligand, (DHQ)₂PHAL, is approximately 779.0

g/mol .[10][12]

Melting Point 177-183 °C[9]

Solubility

Slightly soluble in water; Soluble in DMSO (10

mg/mL).[9] Optimal reaction solvent is a 1:1

mixture of tert-butanol and water.[2]

Storage and Stability

Store at 4°C under an inert atmosphere in

airtight, light-resistant containers.[1][9] The

product is chemically stable under standard

ambient conditions.[13]

Chemical Reactivity and Stereoselectivity
The primary application of AD-mix-alpha is the conversion of prochiral alkenes into chiral 1,2-

diols with high enantioselectivity, typically achieving an enantiomeric excess (ee) up to 97%.[1]

The reaction is highly reliable and its stereochemical outcome is predictable.

The chiral ligand, (DHQ)₂PHAL, which is derived from the cinchona alkaloid dihydroquinine,

directs the osmium tetroxide to a specific face of the alkene.[4][5] A widely used mnemonic

helps predict the outcome: when the alkene is drawn in a horizontal orientation, AD-mix-alpha
adds the two hydroxyl groups from the "bottom face" (alpha-face) of the double bond.[5][14][15]

This is in contrast to its pseudoenantiomeric counterpart, AD-mix-beta, which adds to the "top

face".[5]

The reaction's efficiency can be influenced by several factors:

Substrate: Electron-rich alkenes generally react faster than electron-deficient ones.[2]
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Temperature: Lowering the reaction temperature to 0°C can improve diastereoselectivity for

certain substrates.[1]

Additives: For slow-reacting substrates, the addition of methanesulfonamide (MsNH₂) can

sometimes improve the reaction rate and enantioselectivity.[2][16]

Reaction Mechanism
The Sharpless Asymmetric Dihydroxylation proceeds via a catalytic cycle. The chiral ligand

accelerates the reaction and enables the transfer of chiral information.

Complex Formation: The osmium(VIII) oxide catalyst first coordinates with the chiral

(DHQ)₂PHAL ligand.[5]

Cycloaddition: This chiral complex undergoes a [3+2] cycloaddition with the alkene substrate

to form a cyclic osmate ester intermediate.[1][5][17]

Hydrolysis: The osmate ester is hydrolyzed, typically by the water in the solvent system, to

release the desired chiral diol and a reduced osmium(VI) species.[5][17]

Re-oxidation: The stoichiometric oxidant, potassium ferricyanide, re-oxidizes the osmium(VI)

back to its active osmium(VIII) state, allowing the catalytic cycle to continue.[1][5]
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Catalytic Cycle

Regeneration

OsO₄ + Chiral Ligand
(Active Catalyst) Cyclic Osmate Ester

Intermediate

[3+2] Cycloaddition
+ Alkene

K₃Fe(CN)₆
(Oxidant)

Reduced Osmium (VI)
+ Chiral Diol

Hydrolysis
(+ H₂O)

Re-oxidation

K₄Fe(CN)₆
(Reduced)
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Start

1. Dissolve AD-mix-α
in 1:1 t-BuOH/H₂O

2. Cool mixture to 0°C

3. Add Alkene Substrate

4. Stir vigorously at 0°C
(Monitor by TLC)

5. Quench with Na₂SO₃

6. Extract with Organic Solvent
(e.g., Ethyl Acetate)

7. Dry, Concentrate, and Purify
(Flash Chromatography)

Final Product:
Chiral Diol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15863592?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15863592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

